2-(3,5-Dinitrophenyl)-3-(2-phenylethyl)imidazo[4,5-b]quinoxaline

• Molecular Formula: C23H16N6O4
• Molecular Weight: 440.4 g/mol
• IUPAC Name: 2-(3,5-dinitrophenyl)-3-(2-phenylethyl)imidazo[4,5-b]quinoxaline
• InChI: InChI=1S/C23H16N6O4/c30-28(31)17-12-16(13-18(14-17)29(32)33)22-26-21-23(25-20-9-5-4-8-19(20)24-21)27(22)11-10-15-6-2-1-3-7-15/h1-9,12-14H,10-11H2
• InChI Key: WLAPZCBPXKAQTR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCN2C(=NC3=NC4=CC=CC=C4N=C32)C5=CC(=CC(=C5)[N+](=O)[O-])[N+](=O)[O-]

Description

2-(3,5-dinitrophenyl)-3-(2-phenylethyl)imidazo[4,5-b]quinoxaline is a member of imidazoles.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Quinoline Derivatives : Utilizing the Pfitzinger Reaction, novel quinoline derivatives, including a range of quinoxaline derivatives, have been synthesized. These compounds are vital intermediates in pharmaceutical synthesis (Gok et al., 2014).

• Formation of Benzo[4,5]imidazo[1,2-a]quinoxaline Derivatives : An I2-mediated direct sp3 C–H amination reaction has been employed for the synthesis of benzo[4,5]imidazo[1,2-a]quinoxaline derivatives from easily accessible substrates (Chen et al., 2020).

• Synthesis of Pyrido[1′,2′1,2]imidazo[4,5-b]quinoxaline Derivatives

  : These derivatives were created from 2-amino-3-chloroquinoxaline and pyridine, exhibiting intense greenish yellow fluorescence, indicating potential applications in fluorescence and imaging technologies (Tomoda et al., 1990).

• Development of Anticancer Agents : New derivatives of pyrazolo[4,5-b]quinoxaline bearing imidazolidine-2,4-dione have been synthesized as potential anticancer agents (Keshavarzian et al., 2018).

Analytical and Bioanalytical Applications

• Determination of Heterocyclic Amines in Urine Samples : Capillary liquid chromatography with evaporative light-scattering detection has been used for the separation and detection of heterocyclic amines, including quinoxaline derivatives, in human urine samples (Andrés et al., 2010).

• LC–ESI–MS/MS Performance in Identifying HCAs in Cooked Chicken : A liquid chromatography-electrospray ionisation/multi-stage mass spectrometry method for the characterization and quantitation of heterocyclic amine compounds including quinoxaline derivatives (Jinap et al., 2019).

Biological Activity and Pharmacological Potential

• Mutagenicity of Synthetic Quinolines and Quinoxalines : Research on synthetic quinolines and quinoxalines, including imidazo[4,5-b]quinoxaline derivatives, has explored their mutagenic potential, indicating their relevance in toxicological studies (Grivas & Jägerstad, 1984).

• Synthesis and Activity Against Human Melanoma : Imidazo[1,2-a]quinoxaline analogues have been synthesized and evaluated for their growth-inhibitory activities against A375 cells, a type of human melanoma, highlighting their potential in cancer research (Deleuze-Masquefa et al., 2009).